Cas no 29394-58-9 ((S)-(+)-1-Iodo-2-methylbutane)
(S)-(+)-1-Iodo-2-methylbutane structure
Product Name:(S)-(+)-1-Iodo-2-methylbutane
CAS No:29394-58-9
MF:C5H11I
MW:198.045314073563
MDL:MFCD00079371
CID:290387
PubChem ID:5702528
Update Time:2025-04-19
(S)-(+)-1-Iodo-2-methylbutane Chemical and Physical Properties
Names and Identifiers
-
- Butane,1-iodo-2-methyl-, (2S)-
- (S)-(+)-1-Iodo-2-methylbutane
- (2S)-1-Iodo-2-methylbutane
- (S)-(+)-1-Iodo-2-methylbutane,stabilizedwith copper
- 1-IODO-2-METHYLBUTANE
- Butane, 1-iodo-2-methyl-, (S)-
- (S)-1-iodo-2-methyl-butane
- 29394-58-9
- Butane, 1-iodo-2-methyl-, (2S)-
- (S)-(+)-1-Iodo-2-methylbutane, contains copper as stabilizer, 99%
- (S)-2-methylbutyliodide
- AKOS015912869
- Butane,1-iodo-2-methyl-,(2S)-
- EN300-218250
- RHBHXHXNWHTGSO-YFKPBYRVSA-N
- J-802034
- SCHEMBL159563
- (s)-1-iodo-2-methylbutane
- (S)?-?(+)?-?1-?Iodo-?2-?methylbutane
- G69225
- MFCD00079371
- DB-068109
- (S)-1-Iodo-2-methyl-butane; (2S)-1-Iodo-2-methylbutane; (S)-1-Iodo-2-methylbutane; (S)-2-Methylbutyl Iodide
-
- MDL： MFCD00079371
- Inchi： 1S/C5H11I/c1-3-5(2)4-6/h5H,3-4H2,1-2H3/t5-/m0/s1
- InChI Key： RHBHXHXNWHTGSO-YFKPBYRVSA-N
- SMILES： IC[C@@H](C)CC
Computed Properties
- Exact Mass: 197.99100
- Monoisotopic Mass: 197.990543
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 27.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not available
- Density: 1.525 g/mL at 25 °C(lit.)
- Melting Point: -85.6°C (estimate)
- Boiling Point: 148 °C(lit.)
- Flash Point: Fahrenheit: 109.4 ° f
Celsius: 43 ° c - Refractive Index: n20/D 1.497(lit.)
- PSA: 0.00000
- LogP: 2.46750
- Solubility: Not available
- Optical Activity: [α]20/D +5.7°, neat
(S)-(+)-1-Iodo-2-methylbutane Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H226-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：UN 1993 3/PG 3
- WGK Germany：3
- Hazard Category Code： 10-36/37/38-53
- Safety Instruction： S16-S26-S36
-
Hazardous Material Identification：
- Storage Condition：Flammable area
- HazardClass：3.2
- PackingGroup：III
- Packing Group：III
- Hazard Level：3.2
- Safety Term：3.2
- Packing Group：III
- Risk Phrases：R10
(S)-(+)-1-Iodo-2-methylbutane Customs Data
- HS CODE：2903399090
- Customs Data：
China Customs Code:
2903399090Overview:
2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
(S)-(+)-1-Iodo-2-methylbutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I708755-1g |
(S)-(+)-1-Iodo-2-methylbutane |
29394-58-9 | 1g |
$ 81.00 | 2023-09-07 | ||
| TRC | I708755-2.5g |
(S)-(+)-1-Iodo-2-methylbutane |
29394-58-9 | 2.5g |
$ 161.00 | 2023-09-07 | ||
| TRC | I708755-5g |
(S)-(+)-1-Iodo-2-methylbutane |
29394-58-9 | 5g |
$ 288.00 | 2023-09-07 | ||
| TRC | I708755-10g |
(S)\u200b-\u200b(+)\u200b-\u200b1-\u200bIodo-\u200b2-\u200bmethylbutane |
29394-58-9 | 10g |
$ 561.00 | 2023-04-15 | ||
| TRC | I708755-25g |
(S)\u200b-\u200b(+)\u200b-\u200b1-\u200bIodo-\u200b2-\u200bmethylbutane |
29394-58-9 | 25g |
$ 1097.00 | 2023-04-15 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 327131-5G |
(S)-(+)-1-Iodo-2-methylbutane |
29394-58-9 | 99% | 5G |
￥1559.35 | 2022-02-24 | |
| eNovation Chemicals LLC | K54379-50g |
(S)-(+)-1-Iodo-2-methylbutane |
29394-58-9 | 95% | 50g |
$1580 | 2024-06-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA01599-5g |
(S)-1-Iodo-2-methylbutane |
29394-58-9 | 99% | 5g |
¥1628.0 | 2024-07-19 | |
| Enamine | EN300-218250-0.05g |
(2S)-1-iodo-2-methylbutane |
29394-58-9 | 95% | 0.05g |
$19.0 | 2023-09-16 | |
| Enamine | EN300-218250-0.1g |
(2S)-1-iodo-2-methylbutane |
29394-58-9 | 95% | 0.1g |
$19.0 | 2023-09-16 |
(S)-(+)-1-Iodo-2-methylbutane Related Literature
-
1. Synthesis, separation and absolute configuration assignment to enantiomers of 1,3-benzodithiole 1-oxide and 2-alkyl-1,3-benzodithiole 1-oxidesDerek R. Boyd,Narain D. Sharma,James H. Gorman,Robert Dunlop,John F. Malone,R. Austin S. McMordie,Alex F. Drake J. Chem. Soc. Perkin Trans. 1 1992 1105
-
Wen-Liang Tsai,Hwei-Long Kuo,Shu-Hui Yang J. Mater. Chem. 1995 5 683
29394-58-9 ((S)-(+)-1-Iodo-2-methylbutane) Related Products
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- 133817-47-7(Undecane, 3-(iodomethyl)-)
- 73105-67-6(Undecane,1-iodo-2-methyl-)
- 1653-16-3(Heptane,3-(iodomethyl)-)
- 24346-54-1(1-IODO-2-ETHYLBUTANE)
- 61154-24-3(Cycloheptane, 1,2-bis(iodomethyl)-, cis-)
- 438461-39-3(Iodomethylcyclooctane)
- 88945-53-3(1-iodo-2,3,3-trimethylbutane)
- 31295-00-8(Butane, 1-iodo-2,3-dimethyl-)
- 226723-95-1(Cycloheptane,(iodomethyl)-)
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